Cas no 2680877-94-3 (benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate
• CAS No: 2680877-94-3
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 6056987
• PubChem ID: 165934137
• Update Time: 2025-06-07

benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290729
• benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate
• 2680877-94-3

• Inchi： 1S/C16H18N2O4/c1-21-15-8-7-14(11-17-15)18(9-10-19)16(20)22-12-13-5-3-2-4-6-13/h2-8,11,19H,9-10,12H2,1H3
• InChI Key： PBJAGMXIJDLLDM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=NC(=CC=1)OC)CCO)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.9Ų

Additional information on benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate

Professional Introduction to Benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate (CAS No. 2680877-94-3)

Benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate, a compound with the CAS number 2680877-94-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural motif of this molecule, featuring a benzyl group and a pyridine ring, makes it a particularly intriguing candidate for further exploration in drug development.

The< strong>N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate moiety is strategically designed to enhance both solubility and bioavailability, which are critical factors in the design of novel therapeutic agents. The presence of the hydroxyethyl group contributes to the compound's ability to interact favorably with biological targets, while the methoxypyridine ring provides additional functionalization possibilities. These features make it an attractive scaffold for designing molecules with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate has shown promise in preclinical studies as a potential lead compound for further optimization. Its ability to interact with specific enzymes and receptors has been demonstrated through various biochemical assays, suggesting its potential as an active pharmaceutical ingredient (API).

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications without compromising its core pharmacophore. This flexibility has enabled researchers to explore different analogs that exhibit improved pharmacokinetic profiles and reduced toxicity. The< strong>CAS No. 2680877-94-3 serves as a unique identifier for this compound, facilitating its recognition and use in both academic and industrial settings.

The synthesis of< strong>Benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 6-methoxypyridine-3-carboxylic acid, which is then transformed into the desired carbamate derivative through nucleophilic substitution reactions. The introduction of the benzyl group and the hydroxyethyl moiety further refines the molecule's structure, enhancing its overall efficacy.

Recent advancements in computational chemistry have also played a pivotal role in optimizing the synthesis and properties of this compound. Molecular modeling techniques have been employed to predict how different structural modifications will affect the compound's binding affinity and metabolic stability. These insights have guided researchers in designing more effective derivatives with improved therapeutic potential.

The< strong>benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate has been evaluated in various preclinical models, demonstrating promising results in terms of efficacy and safety. Studies have shown that it can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. These findings have generated significant interest among pharmaceutical companies looking to develop new treatments based on this scaffold.

In conclusion, Benzyl N-(2-hydroxyethyl)-N-(6-methoxypyridin-3-yl)carbamate (CAS No. 2680877-94-3) is a structurally sophisticated compound with substantial potential in drug development. Its unique combination of functional groups and favorable pharmacokinetic properties make it an excellent candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.